N-(prop-2-yn-1-yl)hydroxylamine hydrochloride
Overview
Description
“N-(prop-2-yn-1-yl)hydroxylamine hydrochloride” is a chemical compound with the formula C3H6ClNO . It is a solid substance with a molecular weight of 107.54 .
Molecular Structure Analysis
The InChI code for “N-(prop-2-yn-1-yl)hydroxylamine hydrochloride” is 1S/C3H5NO.ClH/c1-2-3-5-4;/h1H,3-4H2;1H . This code provides a standard way to encode the molecular structure using text. The compound consists of 6 heavy atoms .Chemical Reactions Analysis
“N-(prop-2-yn-1-yl)hydroxylamine hydrochloride” can participate in various chemical reactions. For instance, it has been used in visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines with molecular oxygen in the absence of an external photosensitizer .Physical And Chemical Properties Analysis
“N-(prop-2-yn-1-yl)hydroxylamine hydrochloride” is a solid substance . It has a high GI absorption, is not BBB permeant, and is not a P-gp substrate . It is very soluble, with a solubility of 27.1 mg/ml or 0.252 mol/l .Mechanism of Action
Safety and Hazards
The compound is classified as an irritant . The safety information includes the signal word “Warning” and the hazard statement H302 . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P302+P352 (IF ON SKIN: Wash with plenty of soap and water) .
Future Directions
“N-(prop-2-yn-1-yl)hydroxylamine hydrochloride” has potential applications in various fields. For instance, it can be used in the synthesis of chemical probes and tools for biological applications . It can also be used in the development of new synthetic methods, such as the visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(prop-2-yn-1-yl)hydroxylamine hydrochloride involves the reaction of propargyl alcohol with hydroxylamine hydrochloride in the presence of a base to form the desired product.", "Starting Materials": [ "Propargyl alcohol", "Hydroxylamine hydrochloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve hydroxylamine hydrochloride in water to form a solution.", "Step 2: Add propargyl alcohol to the solution and stir.", "Step 3: Add a base (e.g. sodium hydroxide) to the solution to initiate the reaction.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter the resulting precipitate.", "Step 6: Wash the precipitate with water and dry to obtain the final product, N-(prop-2-yn-1-yl)hydroxylamine hydrochloride." ] } | |
CAS RN |
20033-38-9 |
Molecular Formula |
C3H6ClNO |
Molecular Weight |
107.5 |
Purity |
95 |
Origin of Product |
United States |
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